Cas no 2229008-05-1 (2-amino-1-(5-bromo-2-chloropyridin-4-yl)ethan-1-ol)

• Product Name: 2-amino-1-(5-bromo-2-chloropyridin-4-yl)ethan-1-ol
• CAS No: 2229008-05-1
• MF: C₇H₈BrClN₂O
• MW: 251.508219718933
• CID: 6420127
• PubChem ID: 165696513
• Update Time: 2025-11-01

2-amino-1-(5-bromo-2-chloropyridin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(5-bromo-2-chloropyridin-4-yl)ethan-1-ol
• 2229008-05-1
• EN300-1908483

• Inchi： 1S/C7H8BrClN2O/c8-5-3-11-7(9)1-4(5)6(12)2-10/h1,3,6,12H,2,10H2
• InChI Key： FFNQSZYPJMSFIC-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=CC=1C(CN)O)Cl

Computed Properties

• Exact Mass: 249.95085g/mol
• Monoisotopic Mass: 249.95085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-amino-1-(5-bromo-2-chloropyridin-4-yl)ethan-1-ol

Compound CAS No. 2229008-05-1: 2-Amino-1-(5-Bromo-2-Chloropyridin-4-Yl)Ethan-1-Ol

The compound with CAS No. 2229008-05-1, known as 2-amino-1-(5-bromo-2-chloropyridin-4-yl)ethan-1-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromine and chlorine atoms, along with an amino alcohol functional group. The pyridine ring serves as a versatile platform for various chemical modifications, making it a valuable building block in the synthesis of complex molecules.

Recent studies have highlighted the potential of 2-amino-1-(5-bromo-2-chloropyridin-4-yl)ethan-1-ol in drug discovery, particularly in the development of kinase inhibitors and other bioactive agents. The bromine and chlorine substituents on the pyridine ring contribute to its high reactivity and selectivity in biochemical interactions. Researchers have demonstrated that this compound can effectively modulate cellular signaling pathways, making it a promising candidate for therapeutic applications.

In terms of synthesis, the preparation of CAS No. 2229008-05 involves a multi-step process that combines nucleophilic aromatic substitution and reduction reactions. The use of advanced catalytic systems has significantly improved the yield and purity of this compound, ensuring its suitability for large-scale production. The amino alcohol group plays a crucial role in stabilizing the molecule's conformation, which is essential for its biological activity.

The application of CAS No. 2229008 extends beyond pharmaceuticals; it has also found utility in the development of advanced materials, such as sensors and electronic devices. Its ability to form stable coordination complexes with metal ions makes it an ideal candidate for use in nanotechnology applications. Recent breakthroughs in this area have demonstrated its potential as a precursor for creating highly sensitive biosensors capable of detecting trace amounts of analytes in complex matrices.

From an environmental perspective, the ecological impact of CAS No. 222908 has been thoroughly investigated. Studies indicate that this compound exhibits low toxicity to aquatic organisms under standard testing conditions, suggesting its safe use in industrial and research settings. However, further research is required to fully understand its long-term effects on ecosystems and human health.

In conclusion, CAS No. 2908, or 5-bromo-pyridinyl amino alcohol, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical properties and compatibility with modern synthetic techniques make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.